Cas no 557-05-1 (Zinc stearate)

• Product Name: Zinc stearate
• CAS No: 557-05-1
• MF: C₃₆H₇₀O₄Zn
• MW: 632.3476
• MDL: MFCD00013031
• CID: 38338
• PubChem ID: 24855997
• Update Time: 2025-08-06

Zinc stearate Chemical and Physical Properties

Names and Identifiers

• Zinc stearate
• AQUA ZINC
• OCTADECANOIC ACID ZINC SALT
• STEARIC ACID ZINC SALT
• Zinc distearate
• ZINC OCTADECANOATE
• Afco-chem ZNS
• ai3-00388
• Antidust 2
• caswellno926
• Coad
• Dermarone
• Dibasic zinc stearate
• DLG-10, 20
• epapesticidechemicalcode077002
• Hallcote ZS 5050
• Hydense
• Hytech
• Mathe
• Zinc stearate W. S
• ZINC STEARATE, EXTRA PURE USP, BP
• Metallac
• stearic acid,zinc
• talculinz
• Zinc octadecanate
• Zinc(II) stearate
• Stearates
• Zink distearat
• Zinci stearas
• Zn Stearate
• Talculin Z
• Unichem ZS
• Zincum stearinicum
• Stavinor ZN-E
• Metasap 576
• Octadecanoic acid, zinc salt
• Caswell No. 926
• Synpro stearate (VAN)
• Stearic acid, zinc salt
• Witco Zinc Stearate USP
• Zinc distearate, pure
• Zinc stearate [USP]
• EINECS 257-363-5
• NS00074474
• D06370
• ZINC STEARATE [MART.]
• AKOS015915230
• 51731-04-5
• ZINC STEARATE [VANDF]
• A830766
• DTXSID7027209
• 557-05-1
• ZINC STEARATE [EP MONOGRAPH]
• HSDB 212
• NSC 25957
• H92E6QA4FV
• NSC-25957
• Zinc stearate (USP)
• Octadecanoic acid, zinc salt (2:1)
• Zinc bisstearate
• ZINC STEARATE [USP MONOGRAPH]
• Zinc stearate, respirable fraction
• Q204923
• zinc dioctadecanoate
• DA-59289
• Zinc stearate, total dust
• ZINC STEARATE [WHO-DD]
• starbld0000624
• ZINC STEARATE [II]
• EINECS 209-151-9
• UNII-H92E6QA4FV
• zinc;octadecanoate
• EPA Pesticide Chemical Code 077002
• C36H70O4Zn
• ZnSt
• ZINC STEARATE [HSDB]
• ZINC STEARATE [USP-RS]
• CS-0152211
• ZINC STEARATE [MI]
• EC 209-151-9
• HY-W099569
• Petrac ZN-41
• SCHEMBL4923
• 144188-98-7
• Octadecanoic acid, zinc salt, basic

• MDL： MFCD00013031
• Inchi： 1S/2C18H36O2.Zn/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*2-17H2,1H3,(H,19,20);/q;;+2/p-2
• InChI Key： XOOUIPVCVHRTMJ-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O.[O-]C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 348.20100
• Monoisotopic Mass: 630.457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 30
• Complexity: 196
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: It is a fine white powder with a greasy feeling and slightly pungent smell.
• Density: 1.095g/cm3
• Melting Point: 128-130 °C (lit.)
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: Fahrenheit: 356 ° f
  Celsius: 180 ° c
  
• Solubility: alcohol: insoluble(lit.)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: 6.33000
• Solubility: Insoluble in water, alcohol and ether. Soluble in organic solvents such as benzene and turpentine.
• Merck: 14,10158
• Vapor Pressure: No data available

Zinc stearate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： R37: respiratory tract irritation.
• Safety Instruction： S22-S26-S36/37/39-S38
• RTECS：ZH5200000
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39;S38
• Risk Phrases：R37
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters